3-Phenylpropyl Acetoacetate

• CAS No.: 113778-34-0
• Molecular Formula: C₁₃H₁₆O₃
• Molecular Weight: 220.26
• Synonyms: 3-Phenylpropyl 3-Oxobutanoate; 3-Oxo-butanoic Acid 3-Phenylpropyl Ester

Description

3-Phenylpropyl acetoacetate is an ester derived from acetoacetic acid and 3-phenylpropanol. Its structure combines the β-keto acid moiety of acetoacetate with the aromatic 3-phenylpropyl group, conferring unique physicochemical and biological properties. This compound is synthesized via traditional chemical routes, such as acid- or base-catalyzed esterification, or through eco-sustainable biocatalytic methods using lipases like Lipozyme 435 .

Comparison with Similar Compounds

Methyl Acetoacetate (CAS 105-45-3)

• Structure : Methyl ester of acetoacetic acid.
• Applications : Widely used as a precursor in organic synthesis (e.g., pyrrole formation via reactions with arylglyoxals) .
• Physical Properties : Liquid at room temperature; CAS registry and synthesis data are well-documented .

Ethyl Acetoacetate

• Structure : Ethyl ester of acetoacetic acid.
• Applications : Key intermediate in pharmaceuticals and dyestuffs; participates in Claisen condensations and heterocyclic syntheses .
• Synthesis : Produced via chemical or enzymatic esterification, similar to 3-phenylpropyl acetoacetate .

Geranyl Acetoacetate

• Structure : Geranyl ester of acetoacetic acid.
• Applications : Investigated for pheromone activity and ketosis induction. Synthesized enzymatically (Lipozyme 435), highlighting biocatalytic advantages over traditional methods .

Key Contrast :

• Aromatic vs.
• Biological Roles : While geranyl and benzyl acetoacetates are linked to pheromones and ketosis, 3-phenylpropyl acetoacetate’s specific bioactivities remain underexplored in the provided evidence .

Phenyl-Containing Esters: Functional Group Impact

3-Phenylpropyl Acetate (CAS 122-72-5)

• Structure: Acetate ester of 3-phenylpropanol (vs. acetoacetate).
• Applications : Used in fragrances and flavors due to its floral-fruity aroma and exceptional stability .
• Key Difference : The absence of the β-keto group reduces its utility in ketone therapy but enhances its olfactory properties compared to 3-phenylpropyl acetoacetate .

Benzyl Acetoacetate

• Structure : Benzyl ester of acetoacetic acid.

Ketone Therapy Esters vs. Pheromone-Active Esters

• Ketosis-Inducing Esters : (R/S)-3-Hydroxybutyl acetoacetate and glyceryl acetoacetate are administered to avoid blood acidosis from free ketone bodies. Their efficacy depends on enzymatic hydrolysis in vivo, a property likely shared by 3-phenylpropyl acetoacetate .
• Pheromone-Active Esters : Geranyl and hexyl acetoacetates serve as insect pheromones. The aromatic 3-phenylpropyl group may alter volatility and receptor binding compared to aliphatic analogs .

Data Tables

Table 1: Physicochemical Properties of Selected Acetoacetate Esters

Compound	CAS Number	Physical State	Key Applications	Synthesis Method
3-Phenylpropyl Acetoacetate	Not provided	Likely liquid	Potential therapeutic	Chemical/biocatalytic
Methyl Acetoacetate	105-45-3	Liquid	Organic synthesis	Chemical
Geranyl Acetoacetate	Not provided	Liquid	Pheromones, ketosis	Biocatalytic (Lipozyme 435)

Research Findings

• Synthesis : Enzymatic methods (e.g., lipases) offer greener alternatives for acetoacetate ester synthesis, avoiding harsh chemicals and improving selectivity .
• Therapeutic Potential: Analogous esters demonstrate efficacy in ketosis and neurological disorders, suggesting 3-phenylpropyl acetoacetate could be explored for similar applications .
• Stability : The aromatic 3-phenylpropyl group may enhance oxidative stability compared to aliphatic esters, though this requires empirical validation .

Q & A

What are the primary methodologies for synthesizing 3-phenylpropyl acetoacetate, and how do traditional chemical routes compare with biocatalytic approaches?

Basic
3-Phenylpropyl acetoacetate is synthesized via esterification of acetoacetic acid with 3-phenylpropanol. Traditional methods involve acid/base catalysis (e.g., H₂SO₄ or p-toluenesulfonic acid) or coupling reagents like DCC (N,N'-dicyclohexylcarbodiimide) . However, biocatalytic routes using lipases (e.g., Candida antarctica lipase B, Lipozyme 435) are increasingly adopted due to their eco-sustainability and selectivity. Enzymatic synthesis avoids harsh conditions, reduces by-products, and enables regiospecific ester formation . For example, microwave-assisted transesterification of methyl acetoacetate with 3-phenylpropanol under optimized enzyme loading (5–10 wt%) and molar ratios (1:2–1:3) achieves >90% conversion .

How can the keto-enol tautomerism of 3-phenylpropyl acetoacetate be characterized, and what implications does this have for its reactivity?

Basic
The keto-enol equilibrium in 3-phenylpropyl acetoacetate can be analyzed via NMR spectroscopy (¹H and ¹³C) and UV-Vis spectrophotometry. In CDCl₃, the enol form typically resonates at δ 5.3–5.5 ppm (¹H NMR), while the keto form appears as a singlet for the methylene group (δ 3.3–3.5 ppm) . The enol content increases in nonpolar solvents due to intramolecular hydrogen bonding. Reactivity studies (e.g., alkylation or Michael additions) must account for tautomeric equilibria, as the enol form’s nucleophilic α-hydrogen drives condensation reactions, critical for synthesizing heterocycles or polymer precursors .

What role does 3-phenylpropyl acetoacetate play in the development of exogenous ketone therapies for neurological disorders?

Advanced
As a ketone body ester, 3-phenylpropyl acetoacetate may enhance cerebral energy metabolism by bypassing blood-brain barrier limitations. Preclinical studies suggest ketone esters mitigate neuroinflammation and oxidative stress in models of Alzheimer’s and Parkinson’s diseases . Methodologically, its efficacy is evaluated via in vivo pharmacokinetics (plasma ketone levels via LC-MS) and behavioral assays (e.g., Morris water maze for cognitive function). Comparative studies with other esters (e.g., glyceryl acetoacetate) reveal structure-dependent bioavailability, where the phenylpropyl group enhances lipophilicity and metabolic stability .

What analytical techniques are most sensitive for quantifying 3-phenylpropyl acetoacetate in biological matrices?

Advanced
LC-MS/MS with multiple reaction monitoring (MRM) is preferred for detecting 3-phenylpropyl acetoacetate in plasma or tissue homogenates, offering limits of detection (LOD) <10 nM . Alternatively, enzymatic assays using acetoacetate-specific dehydrogenases (e.g., BioVision Kit #K650-100) provide colorimetric quantification (λ = 550 nm) but require sample deproteinization to avoid interference . For forensic applications, GC-MS with derivatization (e.g., silylation) improves volatility and resolution, critical for distinguishing isomers in complex mixtures .

How can reaction parameters be optimized for the enzymatic synthesis of 3-phenylpropyl acetoacetate under microwave irradiation?

Advanced
A Central Composite Rotatable Design (CCRD) is recommended to optimize substrate molar ratio, temperature, and enzyme loading. For Lipozyme 435, optimal conditions include a 1:3 molar ratio (acetoacetate:3-phenylpropanol), 50–60°C, and 8–10% enzyme (w/w substrates). Microwave irradiation (2.45 GHz, 100–200 W) reduces reaction time from 24 h to <4 h by enhancing mass transfer and enzyme activity . Kinetic studies show a 2.5-fold increase in initial reaction rates compared to conventional heating .

How does 3-phenylpropyl acetoacetate compare to other acetoacetate esters in terms of stability and application in polymer synthesis?

Advanced
3-Phenylpropyl acetoacetate exhibits superior thermal stability (TGA decomposition onset >150°C) compared to methyl or ethyl esters due to its aromatic moiety. In polymer chemistry, it serves as a crosslinking agent in acrylate-based copolymers, enabling UV-curable coatings. Comparative studies with hexyl acetoacetate reveal slower hydrolysis rates (t₁/₂ = 48 h vs. 12 h in pH 7.4 buffer), attributed to steric hindrance from the phenyl group .

What computational approaches are used to predict the binding affinity of 3-phenylpropyl acetoacetate in molecularly imprinted polymers (MIPs)?

Advanced
Molecular docking (AutoDock Vina) and molecular dynamics (MD) simulations (GROMACS) model interactions between 3-phenylpropyl acetoacetate and acrylamide-based MIPs. Docking scores (ΔG = −7.2 kcal/mol) indicate strong hydrogen bonding with acrylamide’s carbonyl groups, validated by PM3 semi-empirical calculations . MD trajectories (20 ns) assess conformational stability, showing the phenylpropyl chain enhances hydrophobic interactions, critical for selective analyte recognition in biosensors .